Cas no 1598024-30-6 (4-bromo-5-methylthiophene-2-sulfonyl chloride)

• Product Name: 4-bromo-5-methylthiophene-2-sulfonyl chloride
• CAS No: 1598024-30-6
• MF: C₅H₄BrClO₂S₂
• MW: 275.571057319641
• CID: 5245078
• PubChem ID: 82667499
• Update Time: 2025-06-09

4-bromo-5-methylthiophene-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenesulfonyl chloride, 4-bromo-5-methyl-
• 4-bromo-5-methylthiophene-2-sulfonyl chloride

• Inchi： 1S/C5H4BrClO2S2/c1-3-4(6)2-5(10-3)11(7,8)9/h2H,1H3
• InChI Key： WSYFGXBRZSEXJZ-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)SC(C)=C(Br)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

Additional information on 4-bromo-5-methylthiophene-2-sulfonyl chloride

Introduction to 4-Bromo-5-Methylthiophene-2-Sulfonyl Chloride (CAS No. 1598024-30-6)

4-Bromo-5-methylthiophene-2-sulfonyl chloride (CAS No. 1598024-30-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique bromine and methylthiophene functionalities, plays a crucial role in the synthesis of various pharmaceuticals and advanced materials. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, applications, and recent research advancements of 4-bromo-5-methylthiophene-2-sulfonyl chloride.

The chemical structure of 4-bromo-5-methylthiophene-2-sulfonyl chloride is defined by its bromine atom at the 4-position, a methyl group at the 5-position, and a sulfonyl chloride group at the 2-position of the thiophene ring. The presence of these functional groups imparts unique reactivity and stability to the compound, making it an attractive building block for synthetic chemists. The thiophene ring, known for its aromaticity and electron-rich nature, enhances the compound's reactivity in various chemical reactions.

The synthesis of 4-bromo-5-methylthiophene-2-sulfonyl chloride typically involves a multi-step process. One common approach is to start with 5-methylthiophene-2-sulfonic acid, which is then brominated at the 4-position to form 4-bromo-5-methylthiophene-2-sulfonic acid. Subsequently, this intermediate is converted to the sulfonyl chloride by treatment with thionyl chloride (SOCl₂). This method ensures high yields and purity of the final product. Recent advancements in green chemistry have also led to more environmentally friendly synthesis routes, such as using microwave-assisted reactions and catalytic systems to reduce waste and improve efficiency.

In medicinal chemistry, 4-bromo-5-methylthiophene-2-sulfonyl chloride has found applications in the development of novel drugs targeting various diseases. Its reactivity with nucleophilic compounds makes it a valuable intermediate in the synthesis of sulfonamide derivatives, which are known for their biological activities. For instance, sulfonamides derived from this compound have shown promising results in inhibiting enzymes involved in cancer progression and neurodegenerative disorders. Recent studies have also explored its potential as a scaffold for designing small molecules that can modulate protein-protein interactions, a key area in drug discovery.

Beyond medicinal applications, 4-bromo-5-methylthiophene-2-sulfonyl chloride has been utilized in materials science for the synthesis of functional polymers and organic semiconductors. The bromine atom provides a handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura coupling or Stille coupling. These reactions enable the formation of complex molecular architectures with tailored properties for use in electronic devices and sensors. Additionally, the thiophene moiety contributes to the electronic properties of these materials, enhancing their performance in organic photovoltaics and field-effect transistors.

The stability and reactivity of 4-bromo-5-methylthiophene-2-sulfonyl chloride make it an ideal candidate for use in combinatorial chemistry approaches. High-throughput screening methods have been employed to rapidly generate libraries of compounds derived from this scaffold, facilitating the discovery of new leads with desired biological or material properties. This approach has accelerated drug development processes and materials innovation by allowing researchers to explore a wide range of chemical space efficiently.

In conclusion, 4-bromo-5-methylthiophene-2-sulfonyl chloride (CAS No. 1598024-30-6) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and reactivity profile make it an invaluable tool for synthetic chemists working on novel drug candidates and advanced materials. Ongoing research continues to uncover new applications and optimization strategies for this compound, solidifying its position as a key player in modern chemical research.